Cas no 394736-60-8 (Isoxazole, 3-ethyl-4,5-dihydro-4-(phenylmethylene)-)

• Product Name: Isoxazole, 3-ethyl-4,5-dihydro-4-(phenylmethylene)-
• CAS No: 394736-60-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1514067
• Update Time: 2024-08-24

Isoxazole, 3-ethyl-4,5-dihydro-4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-ethyl-4,5-dihydro-4-(phenylmethylene)-

• Inchi： 1S/C12H13NO/c1-2-12-11(9-14-13-12)8-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3
• InChI Key： OFGVUHJUOOUQHF-UHFFFAOYSA-N
• SMILES： O1CC(=CC2=CC=CC=C2)C(CC)=N1

Computed Properties

• Exact Mass: 187.09979

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 295.6±43.0 °C(Predicted)
• PSA: 21.59